molecular formula C10H14N2O4 B6180470 rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis CAS No. 2613299-78-6

rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis

Cat. No. B6180470
CAS RN: 2613299-78-6
M. Wt: 226.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis” is a nitrogen-containing heterocyclic compound . It includes a pyrrole ring and a pyrazine ring . The IUPAC name of the compound is "methyl (7R,9aR)-1-oxooctahydro-2H-pyrido [1,2-a]pyrazine-7-carboxylate" .


Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives, including this compound, involves various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .


Molecular Structure Analysis

The molecular structure of this compound includes a pyrrole ring and a pyrazine ring . The InChI code for the compound is "1S/C10H16N2O3/c1-15-10(14)7-2-3-8-9(13)11-4-5-12(8)6-7/h7-8H,2-6H2,1H3,(H,11,13)/t7-,8-/m1/s1" .


Chemical Reactions Analysis

Pyrrolopyrazine derivatives, including this compound, have been synthesized using various methods such as cyclization, ring annulation, cycloaddition, and direct C-H arylation .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 212.25 . It is stored at a temperature between 28°C .

Safety and Hazards

The safety information and MSDS for the compound can be found at the provided link .

Future Directions

Pyrrolopyrazine derivatives, including this compound, have shown a wide range of biological activities and are an attractive scaffold for drug discovery research . Therefore, the synthetic methods and biological activities of pyrrolopyrazine derivatives will certainly help medicinal chemistry researchers design and synthesize new leads to treat various diseases .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis involves the condensation of a pyridine derivative with an aldehyde followed by a cyclization reaction to form the pyrazine ring. The resulting compound is then subjected to a series of reactions to introduce the carboxylate and methyl groups.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "ethyl acetoacetate", "ammonium acetate", "methyl iodide", "sodium hydroxide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Condensation of 2-pyridinecarboxaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form ethyl (2-pyridyl)acetate.", "Step 2: Cyclization of ethyl (2-pyridyl)acetate with sodium hydroxide in acetic acid to form (7R)-ethyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate.", "Step 3: Methylation of (7R)-ethyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate with methyl iodide in the presence of sodium hydroxide to form (7R)-methyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate.", "Step 4: Hydrolysis of (7R)-methyl 1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate with sodium hydroxide in water to form rac-methyl (7R,9aR)-1,4-dioxo-octahydro-1H-pyrido[1,2-a]pyrazine-7-carboxylate, cis." ] }

CAS RN

2613299-78-6

Molecular Formula

C10H14N2O4

Molecular Weight

226.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.